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Compound of Interest

Compound Name: Decyltriethoxysilane

Cat. No.: B1585056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Decyltriethoxysilane is a versatile organosilane compound utilized in various industrial and

research applications, primarily as a surface modifying agent and coupling agent.[1][2] This

technical guide provides a comprehensive overview of the safety and handling precautions

necessary when working with this chemical. It consolidates data from safety data sheets (SDS)

and scientific literature to inform researchers, scientists, and drug development professionals

on potential hazards, proper handling procedures, and emergency responses. This document

includes a detailed summary of physical and chemical properties, toxicity information, personal

protective equipment (PPE) recommendations, and storage and disposal guidelines.

Methodologies for assessing the safety of similar silane compounds are also discussed to

provide a framework for in-house safety evaluations.

Chemical Identification and Physical Properties
Decyltriethoxysilane is a member of the alkylalkoxysilane family. The presence of the ethoxy

groups allows for hydrolysis, leading to the formation of silanol groups, which can then

condense to form polysiloxane networks or bond to surfaces containing hydroxyl groups. This

reactivity is central to its function as a coupling agent and surface modifier.[1]

Table 1: Physical and Chemical Properties of Decyltriethoxysilane
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Property Value Source

Chemical Name Decyltriethoxysilane [1][3]

Synonyms
1-(Triethoxysilyl)decane,

Triethoxydecylsilane
[3]

CAS Number 2943-73-9 [3][4]

Molecular Formula C16H36O3Si [3][4]

Molecular Weight 304.54 g/mol [3][4]

Appearance Colorless liquid [5][6]

Boiling Point 150 °C @ 8 mmHg [3][6]

Flash Point 150 °C [3]

Density 0.879 g/mL [3]

Refractive Index 1.4220 [3]

Water Solubility Not miscible or difficult to mix [1][2][3]

Hazard Identification and Toxicity
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), decyltriethoxysilane is classified as a skin and eye irritant.[4][6][7] It is important to

note that specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50

(median lethal concentration) values for decyltriethoxysilane, are not readily available in the

public domain. In the event of a fire, thermal decomposition can lead to the release of irritating

gases and vapors.[8][9]

Table 2: GHS Hazard Classification for Decyltriethoxysilane
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Hazard Class
Hazard
Category

GHS Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Warning Irritant

Serious Eye

Damage/Eye

Irritation

Category 2A

H319: Causes

serious eye

irritation

Warning Irritant

Experimental Protocols for Safety Assessment
(General Methodologies)
While specific experimental data for decyltriethoxysilane is limited, the safety of similar silane

compounds is typically assessed using standardized protocols. The following sections describe

the general methodologies that would be employed to evaluate the toxicological profile of a

compound like decyltriethoxysilane.

Acute Toxicity Assessment
Acute toxicity studies are designed to determine the adverse effects of a substance after a

single exposure or multiple exposures within a short period (usually 24 hours).

Oral Toxicity: Typically evaluated in rodents (e.g., rats) according to OECD Guideline 423

(Acute Oral Toxicity - Acute Toxic Class Method). A single dose of the substance is

administered by gavage, and the animals are observed for signs of toxicity and mortality over

a 14-day period.

Dermal Toxicity: Assessed following protocols such as OECD Guideline 402 (Acute Dermal

Toxicity). The substance is applied to the shaved skin of an animal (e.g., rabbit or rat) for 24

hours, and the animals are observed for toxic effects and mortality for 14 days.

Inhalation Toxicity: Conducted according to OECD Guideline 403 (Acute Inhalation Toxicity).

Animals (usually rats) are exposed to the substance as a vapor, aerosol, or dust in an

inhalation chamber for a specified period (typically 4 hours), followed by a 14-day

observation period.
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Skin and Eye Irritation Studies
These studies evaluate the potential of a substance to cause local irritation upon contact with

the skin or eyes.

Dermal Irritation/Corrosion: The Draize skin test, as described in OECD Guideline 404

(Acute Dermal Irritation/Corrosion), is a common method. A small amount of the substance is

applied to the shaved skin of a rabbit and observed for signs of erythema (redness) and

edema (swelling) at specified intervals.

Eye Irritation/Corrosion: The Draize eye test (OECD Guideline 405: Acute Eye

Irritation/Corrosion) involves instilling the substance into one eye of a rabbit and observing

for effects on the cornea, iris, and conjunctiva. Due to ethical considerations, in vitro

alternatives are increasingly used, such as the Bovine Corneal Opacity and Permeability

(BCOP) assay or the Reconstructed human Cornea-like Epithelium (RhCE) test.

Reactivity and Hydrolysis Studies
The reactivity of decyltriethoxysilane with water is a key consideration for its safe handling

and application. Hydrolysis of the ethoxy groups produces ethanol and silanols, which can then

self-condense.

Hydrolysis Rate Determination: The rate of hydrolysis can be monitored experimentally using

techniques like Fourier-Transform Infrared (FTIR) spectroscopy or Nuclear Magnetic

Resonance (NMR) spectroscopy.

FTIR Spectroscopy: The disappearance of Si-O-C bonds and the appearance of O-H

bonds (from silanols and ethanol) can be tracked over time.

¹H and ²⁹Si NMR Spectroscopy: NMR can provide quantitative data on the concentration

of the parent silane, intermediate silanols, and final condensation products as a function of

time, temperature, and pH.

Handling Precautions and Personal Protective
Equipment (PPE)
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Safe handling of decyltriethoxysilane requires strict adherence to laboratory safety protocols

to prevent skin and eye contact, inhalation, and ingestion.[8][10][11]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[8][10]

Emergency eye wash stations and safety showers must be readily accessible.[11][12]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling decyltriethoxysilane:[10][11][12]

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[8][11][12]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., neoprene or nitrile rubber).[11]

[12]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin exposure.

[8][11][12]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is

recommended.[8][12]

Table 3: Summary of Handling and Storage Recommendations
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Aspect Recommendation Source

Handling

Avoid contact with skin, eyes,

and clothing. Do not breathe

mist/vapors/spray. Wash

thoroughly after handling. Use

only in a well-ventilated area or

under a chemical fume hood.

Keep away from heat, sparks,

and open flames.[8][10][11]

[8][10][11]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.[2][8][10]

Protect from moisture.[2][8]

Store locked up.[8][10]

Incompatible with strong

oxidizing agents, strong acids,

strong bases, alcohols, and

water.[8][13]

[2][8][10][13]

Spill

Evacuate personnel to a safe

area.[10] Remove all sources

of ignition.[8][10] Use spark-

proof tools and explosion-proof

equipment.[8][10] Absorb with

inert material (e.g., sand,

earth) and place in a suitable

container for disposal.[8] Do

not expose the spill to water.[8]

[8][10]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.[9]

[9]

First Aid Measures
In case of exposure to decyltriethoxysilane, immediate medical attention is crucial.[8][10]
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Table 4: First Aid Procedures for Decyltriethoxysilane Exposure

Exposure Route First Aid Measures Source

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.[10]

If not breathing, give artificial

respiration. Seek immediate

medical attention.[7][10]

[7][10]

Skin Contact

Immediately take off all

contaminated clothing.[10]

Rinse skin with plenty of

water/shower for at least 15

minutes.[8][10] Wash

contaminated clothing before

reuse.[5][10] Seek immediate

medical attention.[8]

[5][8][10]

Eye Contact

Rinse cautiously with water for

several minutes.[10] Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes.[7][10]

Seek immediate medical

attention.[10]

[7][10]

Ingestion

Do NOT induce vomiting.[8]

[10] Rinse mouth with water.[7]

[10] Never give anything by

mouth to an unconscious

person.[7][12] Seek immediate

medical attention.[7][8]

[7][8][10][12]

Visualization of Safety Protocols
To aid in the practical application of these safety guidelines, the following diagrams illustrate

the recommended handling workflow and personal protective equipment.
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Figure 1: Decyltriethoxysilane Handling Workflow

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather Materials

Transfer/Weigh Chemical

Perform Reaction

Decontaminate Glassware

Dispose of Waste

Remove PPE

Wash Hands

Click to download full resolution via product page

Figure 1: Decyltriethoxysilane Handling Workflow
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Figure 2: Recommended Personal Protective Equipment (PPE)
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Figure 2: Recommended Personal Protective Equipment (PPE)

Conclusion
Decyltriethoxysilane is a valuable chemical for surface modification and coupling

applications. However, its potential to cause skin and eye irritation necessitates careful

handling and adherence to stringent safety protocols. This guide has summarized the key

safety information, including hazard identification, handling procedures, personal protective

equipment, and emergency measures. While quantitative toxicological data for

decyltriethoxysilane is not widely available, the provided general experimental methodologies

for similar compounds can serve as a basis for risk assessment. By implementing the

precautions outlined in this document, researchers and scientists can minimize the risks

associated with the use of decyltriethoxysilane in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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